Cas no 2034391-89-2 (3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one)

• Product Name: 3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one
• CAS No: 2034391-89-2
• MF: C₁₈H₁₆F₃N₃O₅S
• MW: 443.396953582764
• CID: 5378784
• Update Time: 2025-07-14

3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one

• Inchi： 1S/C18H16F3N3O5S/c1-23-14-9-13(2-3-15(14)29-17(23)25)30(26,27)24-7-5-12(10-24)28-16-8-11(4-6-22-16)18(19,20)21/h2-4,6,8-9,12H,5,7,10H2,1H3
• InChI Key： KZGIAJMFMKDEEN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(N3CCC(OC4=NC=CC(C(F)(F)F)=C4)C3)(=O)=O)C=C2N(C)C1=O

Additional information on 3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one

Introduction to 3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one (CAS No. 2034391-89-2)

3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one (CAS No. 2034391-89-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of benzoxazoles and features a unique structural framework that includes a trifluoromethyl pyridine moiety and a sulfonyl group. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The development and synthesis of 3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one have been driven by the need for more effective and selective therapeutic agents. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the pyridine ring provides a platform for modulating biological activity through interactions with specific receptors or enzymes.

Recent studies have highlighted the potential of 3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one as an inhibitor of specific protein kinases. Protein kinases play a central role in various cellular processes, including cell proliferation, differentiation, and apoptosis. Dysregulation of these kinases is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Therefore, the development of selective kinase inhibitors is a key focus in modern drug discovery.

In preclinical studies, 3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one has demonstrated potent inhibitory activity against several kinases, including but not limited to SRC, ABL, and BTK. These kinases are involved in signaling pathways that are critical for cancer cell survival and proliferation. The compound's ability to selectively target these kinases without affecting other essential cellular processes makes it a promising candidate for further development.

The pharmacokinetic properties of 3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]sulfonyl-1,3-benzoxazol-2-one have also been extensively studied. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent.

Toxicity studies have indicated that 3-methyl-5-[3-[4-(trifluoromethyl)pyridin-2-yloxypyrrolidin]-1-yi]sulfonyl-l , 3-benzoxazol - 2 - one is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models, suggesting that it has a favorable safety profile. This is an important consideration for its potential use in clinical settings.

The clinical development of 3-methyl - 5 - [ 3 - [ 4 - ( trifluoromethy l ) pyri din - 2 - y l ] oxypyrrolidin - 1 - yl ] sulfonyl - 1 , 3 - benz ox az ol - 2 - one is currently underway. Phase I clinical trials have been initiated to evaluate its safety and tolerability in humans. Preliminary results from these trials have been encouraging, with no serious adverse events reported thus far.

In addition to its potential as an anticancer agent, 3-methyl - 5 - [ 3 - [ 4 - ( trifluoromethy l ) pyri din - 2 - y l ] oxypyrrolidin - 1 - yl ] sulfonyl - 1 , 3 - benz ox az ol - 2 - one has shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties and its potential role in treating autoimmune diseases. The compound's ability to modulate multiple signaling pathways makes it a versatile candidate for further exploration.

The synthesis of 3-methyl - 5 - [ 3 - [ 4 - ( trifluoromethy l ) pyri din - 2 - y l ] oxypyrrolidin - 1 - yl ] sulfonyl - 1 , 3 - benz ox az ol - 2 - one involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic intermediates include the trifluoromethyl pyridine derivative and the benzoxazole core structure. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate the construction of this complex molecule.

In conclusion, 3-methyl - 5 - [ 3 - [ 4 -( trifluoromethy l ) pyri din – 2 – y l ] oxypyrrolidin – 1 – y l ] sulfonyl – 1 , 3 – benz ox az ol – 2 – one (CAS No. 2034391–89–2) represents a promising compound with significant potential in various therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to fully elucidate its mechanism of action and optimize its therapeutic efficacy for clinical use.